(S)-Fmoc-2-amino-3-decyloxy-propionic acid

• IUPAC Name: (2S)-3-decoxy-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
• InChI: InChI=1S/C28H37NO5/c1-2-3-4-5-6-7-8-13-18-33-20-26(27(30)31)29-28(32)34-19-25-23-16-11-9-14-21(23)22-15-10-12-17-24(22)25/h9-12,14-17,25-26H,2-8,13,18-20H2,1H3,(H,29,32)(H,30,31)/t26-/m0/s1
• InChI Key: KPCZMOHERCSSSC-SANMLTNESA-N
• Canonical SMILES: CCCCCCCCCCOCC(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Isomeric SMILES: CCCCCCCCCCOC[C@@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C28H37NO5
• Molecular Weight: 467.6 g/mol

Description

(S)-Fmoc-2-amino-3-decyloxy-propionic acid, also known as Fmoc-DOPA, is an amino acid derivative that has been used in a variety of scientific research applications. It is a highly versatile compound with a wide range of uses in biochemistry, molecular biology, and other scientific fields. Fmoc-DOPA has been used in the synthesis of peptides, proteins, and other biomolecules, as well as in the study of biochemical and physiological effects.

Scientific Research Applications

• Solid Phase Synthesis of Peptide Amides

  A derivative of dimethoxybenzhydrylamine, which includes the Fmoc group, has been identified as a useful precursor for C-terminal amide in Fmoc-based solid phase peptide synthesis. This method is notable for its efficiency in peptide synthesis (Funakoshi et al., 1988).

• Fabrication of Functional Materials

  Fmoc-modified amino acids and short peptides demonstrate significant self-assembly features, which are valuable for the development of various functional materials. These include applications in cell cultivation, drug delivery, catalytic, therapeutic, and antibiotic properties, highlighting the versatility of Fmoc-modified compounds in biomedical fields (Tao et al., 2016).

• Advancements in Bioorganic Chemistry

  The Fmoc solid phase peptide synthesis methodology has been enhanced by various developments in solid supports, linkages, and side chain protecting groups. These advancements have facilitated syntheses of biologically active peptides and small proteins, demonstrating the method's significance in bioorganic chemistry (Fields & Noble, 2009).

• Supramolecular Gels in Biomedical Applications

  Supramolecular hydrogels based on Fmoc-functionalized amino acids, such as FMOC-Lys(FMOC)-OH, are being used extensively in the biomedical field due to their biocompatible and biodegradable properties. These gels have been investigated for their antimicrobial activity, providing new insights into their potential biomedical applications (Croitoriu et al., 2021).

• Peptide Synthesis with Unnatural Amino Acids

  Research has been conducted to design methods for the synthesis of carbonylated peptides using Fmoc-amino acids. This includes the development of novel unnatural amino acids, showcasing the expanding role of Fmoc chemistry in peptide synthesis and its potential to model oxidatively modified peptides found in biological systems (Waliczek et al., 2015).